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sulfonate
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An In-depth Technical Guide to Sodium 6-hydroxynaphthalene-2-sulfonate (CAS 135-76-2)

Authored by a Senior Application Scientist

This document provides a comprehensive technical overview of Sodium 6-
hydroxynaphthalene-2-sulfonate, a pivotal chemical compound for professionals engaged in
chemical synthesis, dye manufacturing, and pharmaceutical research.

Introduction and Strategic Importance

Sodium 6-hydroxynaphthalene-2-sulfonate, widely known in the industry as Schaeffer's salt,
is an organic compound belonging to the naphthalene derivative class.[1] Its strategic
importance lies in its role as a versatile coupling component and intermediate.[2][3] The
molecule's structure, featuring a naphthalene core functionalized with both a hydroxyl (-OH)
and a sulfonate (-SOsNa) group, imparts unique chemical properties that make it indispensable
in the synthesis of azo dyes, including regulated colorants like FD&C Red No. 40.[2][3] It also
serves as a critical precursor in the production of other specialized chemicals and is used as an
analytical standard in quality control processes for food additives.[4] This guide elucidates its
chemical properties, synthesis, purification, analytical characterization, and applications,
providing researchers and development professionals with a foundational understanding of this
key industrial chemical.
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Physicochemical Properties

The compound is typically a white to light yellow or off-white solid, available as a powder or
crystalline granules.[1][3][5] It is generally stable under standard atmospheric and storage
conditions, which recommend keeping it in a dark, inert atmosphere at room temperature.[3][5]
Its high melting point, recorded as above 300 °C, is indicative of its stable ionic salt structure.[3]
The presence of the sodium sulfonate group confers excellent water solubility, a critical
attribute for its primary applications in aqueous reaction media.[1][3]

Property Value Source(s)
CAS Number 135-76-2 [1][6]

EC Number 205-218-1 [7]

IUPAC Name sodium 6-hydroxynaphthalene- 6]

2-sulfonate

Schaeffer's salt, Sodium 2-
Synonyms [1][3][6]
naphthol-6-sulfonate

Molecular Formula C10H7NaO4S [61[71[8]
] 246.22 g/mol (anhydrous
Molecular Weight ) [6][9]
basis)

White to light yellow
Appearance ] [11[3][10]
powder/solid

Melting Point >300 °C (literature) [2][3]
Water Solubility 1000 g/L at 25°C [3]
LogP -2.26 at 25°C [3]

Visualization: Chemical Structure

The structure of Sodium 6-hydroxynaphthalene-2-sulfonate is fundamental to its reactivity,
particularly in electrophilic substitution reactions typical for dye synthesis.
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Caption: Chemical structure of Sodium 6-hydroxynaphthalene-2-sulfonate.

Synthesis and Purification

The industrial production of Schaeffer's salt is a well-established process primarily involving the
sulfonation of 2-naphthol (3-naphthol). The choice of reaction conditions is critical to maximize
the yield of the desired 6-sulfonic acid isomer over other potential isomers and by-products.

Synthesis Pathway

The core reaction involves treating 2-naphthol with concentrated sulfuric acid at elevated
temperatures, typically around 100°C.[11] This electrophilic aromatic substitution reaction
yields a mixture of products, with 2-naphthol-6-sulfonic acid being the major component under
kinetically controlled conditions. The resulting sulfonation mixture is then neutralized with a
sodium base, such as sodium hydroxide or sodium carbonate, to form the crude sodium salt.
[11]

2-Naphthol Conc. H2S0a4

\

Sulfonation
(~100°C)

Sulfonation Mixture
(Contains 2-naphthol-6-sulfonic acid, by-products)

'

Neutralization
(e.g., NaOH)

'

Crude Schaeffer's Salt
(Aqueous Solution)
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Caption: High-level overview of the synthesis of Schaeffer's Salt.

Purification Protocol: A Self-Validating System

The crude product from the initial synthesis contains several impurities, including unreacted 2-
naphthol, 6,6'-oxybis(2-naphthalene sulfonic acid) (DONS), and 2-naphthol-3,6-disulfonic acid

(R-salt).[11] A robust, multi-step purification is required to achieve the high purity necessary for
pharmaceutical and dye applications. The following protocol is based on established industrial

practices.[11]

Objective: To isolate high-purity Schaeffer's Salt by systematically removing key process-
related impurities.

Step-by-Step Methodology:
e Dilution & Initial Treatment:

o The raw sulfonation mixture is diluted with water to create an agueous solution containing
approximately 10-20% by weight of the target sulfonic acid.[11]

o Causality: Dilution is necessary to ensure all components are fully dissolved and to control
the subsequent precipitation steps.

o Activated carbon is added to the solution, which is maintained at 30-90°C for 0.1 to 4.0
hours.[11]

o Causality: Activated carbon has a high affinity for non-polar organic molecules and
effectively adsorbs unreacted 2-naphthol.

e Removal of DONS By-product:
o The solution is filtered to remove the activated carbon.

o The pH of the filtrate is adjusted to be above 9 using a sodium base (e.g., sodium
hydroxide).[11]
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o Causality: At this high pH, the disodium salt of DONS becomes selectively insoluble and
precipitates out of the solution, while the desired Schaeffer's salt remains dissolved.

o The precipitated DONS is removed by a second filtration.

o Selective Precipitation of Schaeffer's Salt:

o The pH of the purified filtrate is adjusted to a range of 2-7 using a strong acid like sulfuric
acid.[11]

o Causality: Lowering the pH into this acidic-to-neutral range significantly reduces the
solubility of Schaeffer's salt relative to the highly soluble R-salt (2-naphthol-3,6-disulfonic
acid), which remains in the mother liquor.

o A salting-out agent, such as sodium chloride (6-12 grams per 100 mL), is added to further
decrease the solubility of the target product.[11] The solution is cooled to 20-40°C to
maximize precipitation.

o Causality: The common ion effect from the added sodium salt and lower temperature
synergistically promote the crystallization of the desired product.

» Final Isolation and Drying:

o The precipitated Schaeffer's Salt is collected by filtration.

o The filter cake is washed with cold water to remove any remaining mother liquor and
soluble impurities.[11]

o The final product is dried to yield a high-purity crystalline solid.
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Caption: Detailed workflow for the purification of Schaeffer's Salt.
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Analytical Techniques for Quality Control

Ensuring the purity of Sodium 6-hydroxynaphthalene-2-sulfonate is paramount for its end-
use applications. High-Performance Liquid Chromatography (HPLC) is the predominant
analytical method for this purpose.[9]

Protocol: HPLC Purity Assay

Objective: To quantify the purity of Schaeffer's Salt and identify the presence of process-
related impurities.

¢ Instrumentation: A standard HPLC system equipped with a UV or fluorescence detector.
e Column: A reverse-phase C18 column is typically effective.

o Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate
buffer) and an organic solvent (e.g., acetonitrile or methanol). The gradient is optimized to
resolve the main peak from impurities like 2-naphthol, DONS, and R-salt.

» Detection: Naphthalene sulfonates exhibit natural fluorescence, making fluorescence
detection (e.g., excitation at 275 nm, emission at 350 nm) a highly sensitive and selective
option.[12] UV detection is also commonly used.

o Quantification: Purity is typically determined by area percent calculation, assuming equal
response factors for closely related impurities, or by using certified reference standards for
each potential impurity for more accurate quantification.[9] A purity of >97% is often specified
for technical grades.[13]

Applications in Research and Industry

The utility of Schaeffer's salt is widespread, driven by its defined chemical reactivity.

e Dye and Pigment Synthesis: This is its primary industrial application. It acts as a coupling
component in the synthesis of a vast range of azo dyes used in the textile, paper, and leather
industries.[14][15] A notable example is its use as a precursor in the synthesis of FD&C Red
No. 40, a colorant permitted for foods, drugs, and cosmetics.[2][3]
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o Chemical Intermediate: It is a starting material for producing other chemical reagents, such
as methoxy-substituted naphthalenesulfonyl chlorides.[3]

o Drug Development: While not a therapeutic agent itself, its derivatives have been explored in
medicinal chemistry. For instance, scaffolds based on related structures have been
investigated for applications such as thrombin inhibitors. Its well-defined structure makes it a
valuable building block in the synthesis of more complex molecules for drug discovery
programs.

o Analytical Standards: High-purity grades of Schaeffer's salt are used as reference materials
for the quality control and purity testing of various food colorants and additives.[4]

Safety, Handling, and Storage

As with any chemical reagent, proper handling of Sodium 6-hydroxynaphthalene-2-sulfonate

IS essential.
Hazard Class GHS Code Description Source(s)
Skin Irritation H315 Causes skin irritation [6]
o Causes serious eye
Eye Irritation H319 o [6][7]1[16]
irritation

Specific Target Organ May cause respirator

PERE RS Hass e Y )
Toxicity irritation

Recommended Handling and PPE:

e Engineering Controls: Handle in a well-ventilated area, preferably using local exhaust
ventilation to prevent dust dispersion.[16][17]

e Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side
shields or goggles, and a lab coat.[7] For handling large quantities or where dust is
generated, a NIOSH-approved N95 dust mask is recommended.
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o First Aid: In case of eye contact, rinse cautiously with water for several minutes.[7][16] For
skin contact, wash off with soap and plenty of water.[7] If inhaled, move the person to fresh
air.[7]

o Storage: Store in a tightly closed container in a cool, dry, and dark place under an inert
atmosphere.[3][16]

Conclusion

Sodium 6-hydroxynaphthalene-2-sulfonate (CAS 135-76-2) is more than a mere commodity
chemical; it is a foundational building block in several scientifically driven industries. Its
synthesis from 2-naphthol, while straightforward in principle, requires a nuanced and rigorous
purification process to yield a product suitable for the demanding specifications of dye
manufacturing and pharmaceutical research. A thorough understanding of its properties,
synthesis, and analytical validation, as detailed in this guide, is crucial for any scientist or
developer working with this versatile and important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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